Cas no 1232432-67-5 (tert-Butyl 3-(2-(methylsulfonyl)acetyl)piperidine-1-carboxylate)
Tert-Butyl 3-(2-(methylsulfonyl)acetyl)piperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for pharmaceutical and agrochemical applications. Its structure features a piperidine core functionalized with a methylsulfonylacetyl group and a tert-butoxycarbonyl (Boc) protecting group, enhancing stability and reactivity control. The Boc group facilitates selective deprotection under mild acidic conditions, while the methylsulfonyl moiety offers potential for further derivatization via nucleophilic substitution or cross-coupling reactions. This compound is well-suited for constructing complex heterocycles or peptidomimetics, benefiting from its high purity and consistent performance. Its synthetic utility makes it a preferred choice for researchers developing bioactive molecules.
1232432-67-5 structure
Product Name:tert-Butyl 3-(2-(methylsulfonyl)acetyl)piperidine-1-carboxylate
CAS No:1232432-67-5
MF:C13H23NO5S
MW:305.390423059464
CID:824515
Update Time:2026-04-29
tert-Butyl 3-(2-(methylsulfonyl)acetyl)piperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
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- tert-Butyl 3-(2-(methylsulfonyl)acetyl)piperidine-1-carboxylate
- tert-butyl 3-(2-methylsulfonylacetyl)piperidine-1-carboxylate
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tert-Butyl 3-(2-(methylsulfonyl)acetyl)piperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM180588-1g |
tert-butyl 3-(2-(methylsulfonyl)acetyl)piperidine-1-carboxylate |
1232432-67-5 | 95% | 1g |
$636 | 2023-01-10 | |
| Chemenu | CM180588-1g |
tert-butyl 3-(2-(methylsulfonyl)acetyl)piperidine-1-carboxylate |
1232432-67-5 | 95% | 1g |
$636 | 2021-08-05 |
tert-Butyl 3-(2-(methylsulfonyl)acetyl)piperidine-1-carboxylate Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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